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Compound of Interest

Compound Name:
[2-(Benzyloxy)-4-

bromophenyl]methanol

CAS No.: 1094474-98-2

Cat. No.: B1374753

Get Quote

Abstract: This document provides a detailed technical guide for researchers, materials

scientists, and professionals in drug development on the potential applications of [2-
(Benzyloxy)-4-bromophenyl]methanol. While direct literature on this specific molecule is

emerging, its structural motifs—a reactive benzylic alcohol, a versatile aryl bromide, and a

bulky benzyloxy protecting group—suggest significant promise as a key building block in the

synthesis of functional polymers, organic electronic materials, and specialized surface coatings.

The protocols outlined herein are based on established chemical principles and analogous

transformations reported for structurally related compounds.

Introduction: Unlocking the Potential of a
Multifunctional Building Block
[2-(Benzyloxy)-4-bromophenyl]methanol is a bespoke organic molecule poised for

significant impact in materials science. Its unique trifunctional nature offers a strategic

advantage in the design and synthesis of novel materials. The interplay between its three key
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functional groups allows for orthogonal chemical modifications, paving the way for the creation

of complex, high-performance materials.

The Hydroxymethyl Group (-CH₂OH): This primary alcohol is a versatile handle for

esterification, etherification, and conversion to other functional groups. It serves as a primary

point of attachment for polymerization or surface grafting.

The Aryl Bromide (-Br): The bromine atom on the phenyl ring is a prime site for a variety of

cross-coupling reactions, such as Suzuki, Stille, and Sonogashira couplings. This enables

the extension of the aromatic system, leading to the formation of conjugated polymers and

dendrimers with interesting optoelectronic properties.

The Benzyloxy Group (-OCH₂Ph): This bulky ether group can be used to tune the solubility

and processing characteristics of resulting materials. Furthermore, it can be cleaved under

specific conditions to reveal a reactive phenol, offering a secondary site for modification.

These features make [2-(Benzyloxy)-4-bromophenyl]methanol a highly attractive precursor

for materials with applications in organic light-emitting diodes (OLEDs), photovoltaics, and

advanced coatings.

Physicochemical Properties & Handling
A summary of the key physicochemical properties of [2-(Benzyloxy)-4-
bromophenyl]methanol is presented in the table below.

Property Value Source

CAS Number 1094474-98-2 [1]

Molecular Formula C₁₄H₁₃BrO₂ [1]

Molecular Weight 293.16 g/mol [1]

Appearance White to off-white solid
Inferred from typical properties

of similar compounds

Solubility

Soluble in common organic

solvents (e.g., THF, CH₂Cl₂,

CHCl₃)

Inferred from structure
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Safety & Handling: [2-(Benzyloxy)-4-bromophenyl]methanol should be handled in a well-

ventilated fume hood. Personal protective equipment (PPE), including safety glasses, gloves,

and a lab coat, should be worn at all times. Based on hazard information for similar brominated

aromatic compounds, it may cause skin and eye irritation.[1]

Proposed Applications & Protocols
The unique trifunctional nature of [2-(Benzyloxy)-4-bromophenyl]methanol allows for its

application in several areas of materials science. The following sections outline hypothetical,

yet scientifically grounded, protocols for its use.

Synthesis of Functionalized Poly(aryl ether)s via
Nucleophilic Aromatic Substitution
The benzyloxy group of [2-(Benzyloxy)-4-bromophenyl]methanol can be deprotected to yield

a phenol, which can then participate in nucleophilic aromatic substitution (SNAr) reactions to

form poly(aryl ether)s. The bromine atom can be retained for post-polymerization modification.

Workflow for Poly(aryl ether) Synthesis:

[2-(Benzyloxy)-4-bromophenyl]methanol Deprotection (e.g., H₂, Pd/C)Step 1 2-Bromo-5-(hydroxymethyl)phenol Polymerization with activated dihalide (e.g., bis(4-fluorophenyl)sulfone)Step 2 Functionalized Poly(aryl ether)

Click to download full resolution via product page

Caption: Workflow for the synthesis of a functionalized poly(aryl ether).

Protocol 1: Synthesis of a Bromine-Functionalized Poly(aryl ether)

Deprotection of [2-(Benzyloxy)-4-bromophenyl]methanol:

Dissolve [2-(Benzyloxy)-4-bromophenyl]methanol (1 eq.) in ethanol in a round-bottom

flask.

Add a catalytic amount of palladium on carbon (10% Pd/C).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1374753/docs?utm_src=pdf-body#application-notes-protocols-2-benzyloxy-4-bromophenyl-methanol-in-advanced-materials-science
https://www.bldpharm.com/products/1094474-98-2.html
https://www.benchchem.com/product/b1374753/docs?utm_src=pdf-body#application-notes-protocols-2-benzyloxy-4-bromophenyl-methanol-in-advanced-materials-science
https://www.benchchem.com/product/b1374753/docs?utm_src=pdf-body#application-notes-protocols-2-benzyloxy-4-bromophenyl-methanol-in-advanced-materials-science
https://www.benchchem.com/product/b1374753/docs?utm_src=pdf-body-img#application-notes-protocols-2-benzyloxy-4-bromophenyl-methanol-in-advanced-materials-science
https://www.benchchem.com/product/b1374753/docs?utm_src=pdf-body#application-notes-protocols-2-benzyloxy-4-bromophenyl-methanol-in-advanced-materials-science
https://www.benchchem.com/product/b1374753/docs?utm_src=pdf-body#application-notes-protocols-2-benzyloxy-4-bromophenyl-methanol-in-advanced-materials-science
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1374753?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purge the flask with hydrogen gas and maintain a hydrogen atmosphere (e.g., using a

balloon).

Stir the reaction at room temperature for 12-24 hours, monitoring by TLC until the starting

material is consumed.

Filter the reaction mixture through Celite to remove the catalyst and concentrate the filtrate

under reduced pressure to obtain 2-bromo-5-(hydroxymethyl)phenol.

Polymerization:

In a three-neck flask equipped with a mechanical stirrer, Dean-Stark trap, and nitrogen

inlet, combine 2-bromo-5-(hydroxymethyl)phenol (1 eq.), an activated dihalide such as

bis(4-fluorophenyl)sulfone (1 eq.), and potassium carbonate (2 eq.).

Add a high-boiling aprotic solvent such as N-methyl-2-pyrrolidone (NMP) and toluene.

Heat the mixture to reflux to azeotropically remove water.

After water removal, slowly increase the temperature to 180-200 °C and maintain for 8-12

hours.

Cool the reaction mixture, precipitate the polymer in methanol, filter, and dry under

vacuum.

Monomer for Suzuki Polycondensation to Yield
Conjugated Polymers
The aryl bromide functionality of [2-(Benzyloxy)-4-bromophenyl]methanol makes it an ideal

monomer for Suzuki polycondensation, a powerful tool for synthesizing conjugated polymers

for organic electronics.

Workflow for Suzuki Polycondensation:

[2-(Benzyloxy)-4-bromophenyl]methanol Polymerization with an aryl diboronic esterStep 1 Conjugated Polymer Post-polymerization modification (optional)Step 2 Functionalized Conjugated Polymer
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Caption: Workflow for Suzuki polycondensation and post-modification.

Protocol 2: Synthesis of a Conjugated Polymer via Suzuki Polycondensation

Monomer Preparation:

Ensure [2-(Benzyloxy)-4-bromophenyl]methanol is pure and dry.

Suzuki Polycondensation:

To a Schlenk flask under an inert atmosphere (argon or nitrogen), add [2-(Benzyloxy)-4-
bromophenyl]methanol (1 eq.), an aryl diboronic ester (e.g., 1,4-benzenediboronic acid

bis(pinacol) ester) (1 eq.), and a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%).

Add a suitable solvent system, typically a mixture of toluene and an aqueous base solution

(e.g., 2M K₂CO₃).

Heat the reaction mixture to 80-90 °C and stir vigorously for 24-48 hours.

Monitor the growth of the polymer by observing the increase in viscosity.

Upon completion, cool the reaction and precipitate the polymer into a non-solvent like

methanol.

Purify the polymer by Soxhlet extraction with methanol, acetone, and chloroform to

remove catalyst residues and oligomers.

Initiator for Atom Transfer Radical Polymerization
(ATRP)
The hydroxymethyl group can be converted into an ATRP initiator, allowing for the growth of

well-defined polymer chains from the aromatic core. This creates graft copolymers with a

functional aromatic core and polymer arms with tunable properties.

Workflow for ATRP Initiator Synthesis and Polymerization:
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[2-(Benzyloxy)-4-bromophenyl]methanol Esterification with 2-bromoisobutyryl bromideStep 1 ATRP Initiator ATRP of a vinyl monomer (e.g., styrene, methyl methacrylate)Step 2 Graft Copolymer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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